Cas no 7687-50-5 (Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI))

• Product Name: Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI)
• CAS No: 7687-50-5
• MF: C₁₃H₁₇N₅O₄
• MW: 307.305182218552
• CID: 581266
• PubChem ID: 254844
• Update Time: 2025-04-19

Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI)
• [4-(propanoylamino)phenyl] N,N-dimethylsulfamate
• AC1L5JW4
• AC1Q5OHX
• AR-1K5731
• n-acetyl-6-chloro-9-[2-deoxy-3,5-bis-o-(4-methylbenzoyl)pentofuranosyl]-9h-purin-2-amine
• NSC100043
• NSC71852
• NSC-79495
• NSC-79494
• 7687-50-5
• 9-[3,5-o-(1-methylethylidene)pentofuranosyl]-9h-purin-6-amine
• 7687-49-2
• Adenine, 9-(3,5-o-isopropylidene-beta-d-xylofuranosyl)-
• NSC79495
• NSC79494
• NCIOpen2_008716
• DTXSID60291992

• Inchi： 1S/C13H17N5O4/c1-13(2)20-3-6-9(22-13)8(19)12(21-6)18-5-17-7-10(14)15-4-16-11(7)18/h4-6,8-9,12,19H,3H2,1-2H3,(H2,14,15,16)
• InChI Key： XHZOUHXBGRSPRW-UHFFFAOYSA-N
• SMILES： O1C(C(C2C1COC(C)(C)O2)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 307.128
• Monoisotopic Mass: 307.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.8
• Boiling Point: 588.3°Cat760mmHg
• Flash Point: 309.6°C
• Refractive Index: 1.797
• PSA: 117.54000
• LogP: 0.39950